Cas no 1341338-15-5 (3-(3,3,3-trifluoropropyl)aminopropanoic acid)

• Product Name: 3-(3,3,3-trifluoropropyl)aminopropanoic acid
• CAS No: 1341338-15-5
• MF: C₆H₁₀F₃NO₂
• MW: 185.144312381744
• CID: 5178719
• PubChem ID: 63227017
• Update Time: 2025-05-27

3-(3,3,3-trifluoropropyl)aminopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-((3,3,3-Trifluoropropyl)amino)propanoic acid
• 3-[(3,3,3-trifluoropropyl)amino]propanoic acid
• starbld0010574
• 3-(3,3,3-trifluoropropyl)aminopropanoic acid

• Inchi： 1S/C6H10F3NO2/c7-6(8,9)2-4-10-3-1-5(11)12/h10H,1-4H2,(H,11,12)
• InChI Key： IAVSUGRSUBTIJR-UHFFFAOYSA-N
• SMILES： FC(CCNCCC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 146
• XLogP3: -1.5
• Topological Polar Surface Area: 49.3

Additional information on 3-(3,3,3-trifluoropropyl)aminopropanoic acid

Comprehensive Overview of 3-(3,3,3-Trifluoropropyl)aminopropanoic Acid (CAS No. 1341338-15-5)

3-(3,3,3-Trifluoropropyl)aminopropanoic acid (CAS No. 1341338-15-5) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the trifluoropropyl group enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. This compound is particularly relevant in the development of protease inhibitors and enzyme modulators, which are critical in treating diseases like diabetes and viral infections.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in precision medicine and sustainable agriculture. Researchers are increasingly exploring 3-(3,3,3-trifluoropropyl)aminopropanoic acid as a building block for biodegradable polymers and green chemistry initiatives. Its compatibility with click chemistry and catalytic reactions further expands its utility in synthetic organic chemistry. This aligns with the growing trend of eco-friendly synthesis, a hot topic in academic and industrial circles.

The compound's CAS number 1341338-15-5 is frequently searched in databases like SciFinder and Reaxys, reflecting its importance in high-throughput screening and structure-activity relationship (SAR) studies. Its amino acid derivative nature also makes it a candidate for peptide mimetics, a field gaining traction due to advancements in biologics and personalized therapeutics. These attributes position it as a versatile tool for addressing challenges in drug delivery systems and targeted therapy.

From an industrial perspective, 3-(3,3,3-trifluoropropyl)aminopropanoic acid is synthesized via nucleophilic substitution or reductive amination, with yields optimized through microwave-assisted synthesis—a technique popularized for its efficiency. Its thermal stability and solubility profile are often discussed in forums focusing on process chemistry and scale-up challenges. These discussions are pivotal for manufacturers aiming to reduce carbon footprints while maintaining cost-effectiveness.

In summary, 3-(3,3,3-trifluoropropyl)aminopropanoic acid (CAS No. 1341338-15-5) exemplifies the intersection of innovation and sustainability in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to material science—underscore its potential to address pressing global challenges. As research continues, this compound is poised to play a pivotal role in shaping the future of bioactive molecules and functional materials.